Cas no 1805168-85-7 (3-Cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 3-Cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1805168-85-7
• MF: C₁₀H₇ClF₃NO₃S
• MW: 313.680691003799
• CID: 5009441
• Update Time: 2025-10-29

3-Cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C10H7ClF3NO3S/c1-2-6-3-4-7(5-15)8(18-10(12,13)14)9(6)19(11,16)17/h3-4H,2H2,1H3
• InChI Key： QYFSLTYZDLYPRB-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C#N)C=CC=1CC)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 465
• XLogP3: 3.6
• Topological Polar Surface Area: 75.5

Additional information on 3-Cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride

Introduction to 3-Cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride (CAS No. 1805168-85-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride, identified by the chemical identifier CAS No. 1805168-85-7, is a sophisticated organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This sulfonyl chloride derivative, characterized by the presence of a cyano group, an ethyl substituent, and a trifluoromethoxy moiety on a benzenesulfonyl chloride backbone, exhibits promising potential as a key intermediate in the synthesis of biologically active molecules.

The structural composition of 3-cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride imparts distinct chemical properties that make it a valuable building block for drug discovery and material science applications. The electron-withdrawing nature of the cyano group and the electron-donating effects of the ethyl and trifluoromethoxy groups contribute to an intricate balance of electronic distribution across the aromatic ring. This electronic modulation enhances the compound's reactivity in various synthetic transformations, particularly in nucleophilic substitution reactions where the sulfonyl chloride functionality serves as an excellent electrophile.

In recent years, there has been a surge in research focused on harnessing halogenated aromatic compounds for medicinal applications. The incorporation of fluorine atoms, as seen in the trifluoromethoxy group of this compound, is well-documented for its ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. The trifluoromethoxy substituent not only enhances the compound's solubility in organic solvents but also contributes to its resistance against enzymatic degradation, making it an attractive scaffold for designing long-acting pharmaceuticals.

The cyano group appended to the aromatic ring introduces additional reactivity, enabling further functionalization through reduction or nucleophilic addition reactions. This dual functionality allows chemists to explore diverse synthetic pathways, facilitating the construction of complex molecular architectures. Such versatility is particularly valuable in medicinal chemistry, where rapid and efficient synthesis of structurally diverse compounds is often required for hit identification and optimization.

One of the most compelling aspects of 3-cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride is its utility as a precursor in the synthesis of sulfonamides, which are a class of heterocyclic compounds known for their broad spectrum of biological activities. Sulfonamides have been widely used in antibiotics, anti-inflammatory drugs, and antiviral agents. The sulfonyl chloride moiety in this compound can be readily converted into sulfonamides through reaction with primary or secondary amines, providing a straightforward route to access pharmacologically relevant derivatives.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies indicate that derivatives of 3-cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride can interact with biological targets such as enzymes and receptors with high affinity. The trifluoromethoxy group, in particular, has been shown to enhance binding interactions by improving hydrophobicity and reducing repulsive forces between atoms in the binding pocket. These insights have guided researchers in designing novel sulfonamide-based drugs with improved pharmacokinetic profiles.

The ethyl substituent at position 6 on the benzene ring adds another layer of structural complexity that can influence both physical properties and biological activity. Ethyl groups are known to increase solubility while maintaining metabolic stability, making them favorable for drug design. In combination with other functional groups like cyano and trifluoromethoxy, ethyl-substituted sulfonyl chlorides offer a balanced profile suitable for diverse applications.

From an industrial perspective, 3-cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride represents an important intermediate for large-scale synthesis of pharmaceuticals and agrochemicals. Its synthetic accessibility through established organic reactions makes it a cost-effective choice for companies engaged in drug development. Moreover, its stability under various storage conditions reduces logistical challenges associated with handling sensitive intermediates.

The growing interest in fluorinated compounds has also spurred research into greener synthetic methodologies for producing derivatives like 3-cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride. Catalytic processes that minimize waste and energy consumption are being explored to meet the increasing demand for sustainable chemical manufacturing practices. Such innovations align with global efforts to promote environmentally responsible drug development.

In conclusion,3-cyano-6-ethyl-2-(trifluoromethoxy)benzenesulfonyl chloride (CAS No. 1805168-85-7) stands out as a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features enable diverse synthetic applications, while its biological relevance positions it as a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions deepens, compounds like this are poised to play an increasingly critical role in shaping future therapeutic strategies.